(3E)-N-(3-chloro-2-methylphenyl)-3-(2-{[(4-methylphenyl)amino](oxo)acetyl}hydrazinylidene)butanamide

• Molecular Formula: C20H21ClN4O3
• Molecular Weight: 400.9 g/mol
• IUPAC Name: N'-[(E)-[4-(3-chloro-2-methylanilino)-4-oxobutan-2-ylidene]amino]-N-(4-methylphenyl)oxamide
• InChI: InChI=1S/C20H21ClN4O3/c1-12-7-9-15(10-8-12)22-19(27)20(28)25-24-13(2)11-18(26)23-17-6-4-5-16(21)14(17)3/h4-10H,11H2,1-3H3,(H,22,27)(H,23,26)(H,25,28)/b24-13+
• InChI Key: HAMYJMHEOYMGHZ-ZMOGYAJESA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)N/N=C(\C)/CC(=O)NC2=C(C(=CC=C2)Cl)C
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NN=C(C)CC(=O)NC2=C(C(=CC=C2)Cl)C

Description

(3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes a chloro-substituted phenyl ring and a hydrazinylidene group, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the hydrazinylidene intermediate: This step involves the reaction of 4-methylphenylhydrazine with an appropriate acylating agent to form the hydrazinylidene intermediate.

Coupling with the chloro-substituted phenyl ring: The intermediate is then coupled with 3-chloro-2-methylphenyl isocyanate under controlled conditions to form the final product.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chloro group in the phenyl ring can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

(3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A related compound with a similar ester functional group.

Acetylacetone: Another compound with a similar diketone structure.

Diketene: Used in the synthesis of similar compounds.

Uniqueness

(3E)-N-(3-chloro-2-methylphenyl)-3-(2-{(4-methylphenyl)aminoacetyl}hydrazinylidene)butanamide is unique due to its specific combination of functional groups and its potential for diverse applications. Its structure allows for various chemical modifications, making it a versatile compound in research and industry.